![molecular formula C23H25ClN4O2S B2615284 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-3-oxopropyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one CAS No. 1031951-62-8](/img/structure/B2615284.png)
2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-3-oxopropyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
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Description
2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-3-oxopropyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H25ClN4O2S and its molecular weight is 456.99. The purity is usually 95%.
BenchChem offers high-quality 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-3-oxopropyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]-3-oxopropyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The application of alternative digital rock physics methods has gained prominence in geology. Researchers have explored using deep learning techniques, including convolutional neural networks (CNNs), to analyze microscopic images of thin sections of rock minerals . While this specific compound may not be directly associated with digital rock physics, advancements in computational methods impact the broader field of geology.
- Investigating the compound’s potential as a therapeutic agent is crucial. Researchers have synthesized novel 2,4-diaminoquinazoline derivatives as p21-activated kinase 4 (PAK4) inhibitors. These compounds exhibit significant inhibitory activity against PAK4, which plays a role in cancer cell migration and invasion . Further studies could explore its efficacy against specific cancer types.
- Fluorescent proteins (FPs) have revolutionized biological research. The compound’s structure may allow it to serve as a fluorescent probe or imaging agent. Researchers have extensively studied FPs, including green fluorescent protein (GFP) and its derivatives, red fluorescent protein (RFP), and near-infrared FPs . Investigating its fluorescence properties could reveal applications in cellular imaging.
- The Chemical Computing Group (CCG) specializes in computational chemistry and drug design. While the compound itself is not directly associated with CCG, their software tools are widely used in research institutions for drug discovery . Researchers can explore its interactions, binding modes, and potential as a drug candidate using computational tools.
- Computational tools like MOE (Molecular Operating Environment) offer insights into molecular interactions. Researchers can use MOE to predict binding modes and evaluate the compound’s interactions with biological targets . This information aids in drug design and optimization.
- High-carbon wood ash biochar (HCWAB) has applications in soil improvement and forest restoration. While not directly related to this compound, understanding its chemical properties could contribute to sustainable soil management .
Digital Rock Physics and Geology
Medicinal Chemistry and Drug Discovery
Fluorescent Probes and Imaging
Chemical Computing and Drug Design
Bioinformatics and Molecular Simulations
Environmental Science and Soil Improvement
properties
IUPAC Name |
2-[3-[4-(3-chlorophenyl)piperazin-1-yl]-3-oxopropyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25ClN4O2S/c24-15-4-3-5-16(14-15)27-10-12-28(13-11-27)20(29)9-8-19-25-22(30)21-17-6-1-2-7-18(17)31-23(21)26-19/h3-5,14H,1-2,6-13H2,(H,25,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRPLBWWNDYADCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=C(NC3=O)CCC(=O)N4CCN(CC4)C5=CC(=CC=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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